Cas no 359436-78-5 (2-Mercaptophenylbutyric Acid)

• Product Name: 2-Mercaptophenylbutyric Acid
• CAS No: 359436-78-5
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 825656
• PubChem ID: 4682816
• Update Time: 2025-04-19

2-Mercaptophenylbutyric Acid Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptophenylbutyric Acid
• 2-Mercaptophenylbuty
• 4-(2-sulfanylphenyl)butanoic acid
• 4-(2-Mercaptophenyl)butyric Acid

• Inchi： 1S/C10H12O2S/c11-10(12)7-3-5-8-4-1-2-6-9(8)13/h1-2,4,6,13H,3,5,7H2,(H,11,12)
• InChI Key： BMULCLHAQQPWSF-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1CCCC(=O)O

Computed Properties

• Exact Mass: 196.05600
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 58-60°C
• Stability/Shelf Life: Moisture and Air Sensitive
• PSA: 76.10000
• LogP: 2.38260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes